4-(2,5-dioxopyrrolidin-1-yl)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C20H17N3O4S2/c24-18-7-8-19(25)23(18)16-3-5-17(6-4-16)29(26,27)22-12-14-2-1-10-21-20(14)15-9-11-28-13-15/h1-6,9-11,13,22H,7-8,12H2
• InChI Key: HCZYOKIUQDJJJO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)NCC3=C(N=CC=C3)C4=CSC=C4
• Molecular Formula: C20H17N3O4S2
• Molecular Weight: 427.5 g/mol

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H17N3O4S2 and its molecular weight is 427.49. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Research has shown that derivatives of benzenesulfonamide, including those containing pyrrole, pyrrolopyrimidine, and thiophene moieties, exhibit promising antitumor activities. These compounds have been synthesized and evaluated against various cancer cell lines, demonstrating higher activity than standard drugs in some cases. This suggests potential applications of benzenesulfonamide derivatives in cancer treatment (Alqasoumi et al., 2009; Hafez et al., 2017).

Photodynamic Therapy

Compounds featuring the benzenesulfonamide moiety, especially when linked with zinc phthalocyanine, have been investigated for their photophysical and photochemical properties. These compounds exhibit high singlet oxygen quantum yields, making them potential candidates for photodynamic therapy, a treatment method for cancer that involves light-activated drugs (Pişkin et al., 2020).

Antimicrobial and Antibacterial Agents

Novel benzenesulfonamide derivatives, including those with thiophene and pyrrolopyrimidine moieties, have been synthesized and shown significant in vitro activity against various human tumor cell lines and bacteria. This points to their potential application as antimicrobial and antibacterial agents, indicating a broad spectrum of activity that could be beneficial in developing new drugs (Hafez et al., 2017).

Carbonic Anhydrase Inhibitors

Some derivatives have been explored for their inhibition of carbonic anhydrase, an enzyme involved in many physiological and pathological processes. Research in this area suggests potential applications in the treatment of conditions related to enzyme dysfunction (Balandis et al., 2020).